Cas no 2227740-31-8 (2-(1S)-3-amino-1-hydroxypropyl-4,5-dimethylphenol)

• Product Name: 2-(1S)-3-amino-1-hydroxypropyl-4,5-dimethylphenol
• CAS No: 2227740-31-8
• MF: C₁₁H₁₇NO₂
• MW: 195.258183240891
• CID: 6419874
• PubChem ID: 96756358
• Update Time: 2025-06-13

2-(1S)-3-amino-1-hydroxypropyl-4,5-dimethylphenol Chemical and Physical Properties

Names and Identifiers

• 2-(1S)-3-amino-1-hydroxypropyl-4,5-dimethylphenol
• EN300-1736258
• 2-[(1S)-3-amino-1-hydroxypropyl]-4,5-dimethylphenol
• 2227740-31-8

• Inchi： 1S/C11H17NO2/c1-7-5-9(10(13)3-4-12)11(14)6-8(7)2/h5-6,10,13-14H,3-4,12H2,1-2H3/t10-/m0/s1
• InChI Key： OQDPUMSFRFMARI-JTQLQIEISA-N
• SMILES： O[C@@H](CCN)C1C(=CC(C)=C(C)C=1)O

Computed Properties

• Exact Mass: 195.125928785g/mol
• Monoisotopic Mass: 195.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 66.5Ų

Additional information on 2-(1S)-3-amino-1-hydroxypropyl-4,5-dimethylphenol

Latest Research on 2-(1S)-3-amino-1-hydroxypropyl-4,5-dimethylphenol (CAS: 2227740-31-8) in Chemical Biology and Pharmaceutical Applications

The compound 2-(1S)-3-amino-1-hydroxypropyl-4,5-dimethylphenol (CAS: 2227740-31-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique stereochemistry and functional groups, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, providing valuable insights for drug development and biomedical research.

One of the key areas of investigation has been the synthesis and optimization of 2-(1S)-3-amino-1-hydroxypropyl-4,5-dimethylphenol. Researchers have developed novel synthetic routes to improve yield and purity, which are critical for scaling up production for clinical trials. Advanced techniques such as asymmetric synthesis and catalytic hydrogenation have been employed to achieve high enantiomeric purity, ensuring the compound's biological efficacy. These advancements have paved the way for more efficient and cost-effective production methods.

In terms of pharmacological properties, recent studies have demonstrated that 2-(1S)-3-amino-1-hydroxypropyl-4,5-dimethylphenol exhibits potent activity against specific biological targets. For instance, it has been shown to modulate key signaling pathways involved in inflammation and oxidative stress, making it a potential candidate for treating chronic inflammatory diseases. Additionally, its ability to cross the blood-brain barrier has sparked interest in its application for neurodegenerative disorders, such as Alzheimer's and Parkinson's diseases.

Mechanistic studies have further elucidated the compound's mode of action at the molecular level. Structural-activity relationship (SAR) analyses have identified critical functional groups responsible for its bioactivity, enabling researchers to design derivatives with enhanced potency and selectivity. Computational modeling and molecular docking studies have also provided insights into the compound's interaction with target proteins, offering a foundation for rational drug design.

Despite these promising findings, challenges remain in the development of 2-(1S)-3-amino-1-hydroxypropyl-4,5-dimethylphenol as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further preclinical and clinical studies. Collaborative efforts between academia and industry will be essential to overcome these hurdles and translate the compound's potential into clinical applications.

In conclusion, the latest research on 2-(1S)-3-amino-1-hydroxypropyl-4,5-dimethylphenol (CAS: 2227740-31-8) highlights its significant potential in chemical biology and pharmaceutical development. Continued exploration of its synthesis, pharmacological properties, and mechanisms of action will be crucial for unlocking its full therapeutic value. This compound represents a promising avenue for future drug discovery and biomedical research.